molecular formula C9H7ClN4O B255791 4-chloro-N-(1H-1,2,4-triazol-3-yl)benzamide

4-chloro-N-(1H-1,2,4-triazol-3-yl)benzamide

Cat. No. B255791
M. Wt: 222.63 g/mol
InChI Key: ZNRRWQUJXPVJAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-chloro-N-(1H-1,2,4-triazol-3-yl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CTB and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CTB is not fully understood, but it is believed to interact with proteins and nucleic acids through hydrogen bonding and hydrophobic interactions. This interaction can lead to changes in the conformation of the target molecule, which can affect its function.
Biochemical and physiological effects:
CTB has been shown to have a variety of biochemical and physiological effects, including inhibition of protein-protein interactions, inhibition of DNA replication, and induction of apoptosis (programmed cell death). It has also been shown to have antimicrobial activity against a variety of bacterial and fungal species.

Advantages and Limitations for Lab Experiments

One advantage of using CTB in lab experiments is its ability to selectively bind to specific proteins and nucleic acids, allowing for the study of specific cellular processes. However, one limitation of CTB is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on CTB, including the development of new fluorescent probes for imaging and detection of specific cellular processes, the study of its potential use as an antibiotic, and the investigation of its potential use in cancer therapy. Additionally, further studies are needed to fully understand the mechanism of action of CTB and its potential side effects.

Synthesis Methods

The synthesis of CTB involves the reaction of 4-chlorobenzoic acid with 1H-1,2,4-triazole-3-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction is carried out in an organic solvent such as dichloromethane or dimethylformamide (DMF) and is typically heated under reflux for several hours. The resulting product is then purified by column chromatography to obtain pure CTB.

Scientific Research Applications

CTB has been used in a variety of scientific research applications, including as a fluorescent probe for imaging and detection of proteins and nucleic acids. It has also been used as a tool for studying the role of protein-protein interactions in cellular signaling pathways. Additionally, CTB has been shown to have antimicrobial activity and has been studied for its potential use in the development of new antibiotics.

properties

Product Name

4-chloro-N-(1H-1,2,4-triazol-3-yl)benzamide

Molecular Formula

C9H7ClN4O

Molecular Weight

222.63 g/mol

IUPAC Name

4-chloro-N-(1H-1,2,4-triazol-5-yl)benzamide

InChI

InChI=1S/C9H7ClN4O/c10-7-3-1-6(2-4-7)8(15)13-9-11-5-12-14-9/h1-5H,(H2,11,12,13,14,15)

InChI Key

ZNRRWQUJXPVJAX-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1C(=O)NC2=NC=NN2)Cl

Canonical SMILES

C1=CC(=CC=C1C(=O)NC2=NC=NN2)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.